Cas no 18905-34-5 (2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrahydroxy-, potassium salt (1:2))
18905-34-5 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrahydroxy-, potassium salt (1:2)
CAS No:18905-34-5
MF:C6H2K2O6
MW:248.273084163666
CID:144658
PubChem ID:3036652
Update Time:2025-04-19
2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrahydroxy-, potassium salt (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrahydroxy-, potassium salt (1:2)
- dipotassium,4,6-dihydroxy-2,5-dioxocyclohexa-3,6-diene-1,3-diolate
- tetrahydroxy-1,4-benzoquinone
- 2,5-Cyclohexadiene-1,4-dione, 2,3,5,6-tetrahydroxy-, dipostassium salt
- DTXSID80940415
- Dipotassium 4,5-dihydroxy-3,6-dioxocyclohexa-1,4-diene-1,2-bis(olate)
- dipotassium;4,6-dihydroxy-2,5-dioxocyclohexa-3,6-diene-1,3-diolate
- 18905-34-5
-
- Inchi: 1S/C6H4O6.2K/c7-1-2(8)4(10)6(12)5(11)3(1)9;;/h7-8,11-12H;;/q;2*+1/p-2
- InChI Key: YPZJKGUPDHLSTO-UHFFFAOYSA-L
- SMILES: [K+].[K+].OC1=C(C(C(=C(C1=O)O)[O-])=O)[O-]
Computed Properties
- Exact Mass: 247.91246
- Monoisotopic Mass: 215.965
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 304
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121A^2
Experimental Properties
- Boiling Point: 370.6°Cat760mmHg
- Flash Point: 192.1°C
- PSA: 120.72
2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrahydroxy-, potassium salt (1:2) Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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